Cas no 875781-62-7 ((5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid)
875781-62-7 structure
Product Name:(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid
CAS No:875781-62-7
MF:C8H10BNO4
MW:194.980302333832
MDL:MFCD28976346
CID:1035456
PubChem ID:55265795
Update Time:2024-10-26
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-borono-3-Pyridinecarboxylic acid 3-ethyl ester
- (5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid
- (5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid hydrochloride
- 5-(ETHOXYCARBONYL)-3-PYRIDINYL BORONIC ACID
- 5-(Ethoxycarbonyl)pyridine-3-boronic acid
- 5-Ethoxycarbonylpyridine-3-boronic acid
- (5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid
-
- MDL: MFCD28976346
- Inchi: 1S/C8H10BNO4/c1-2-14-8(11)6-3-7(9(12)13)5-10-4-6/h3-5,12-13H,2H2,1H3
- InChI Key: ANWGKOKCTGJGCD-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 195.07000
- Monoisotopic Mass: 195.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.6A^2
Experimental Properties
- PSA: 79.65000
- LogP: -1.06190
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134285-1g |
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid |
875781-62-7 | 95+% | 1g |
$458 | 2021-08-05 | |
| TRC | E940270-10mg |
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid |
875781-62-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E940270-50mg |
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid |
875781-62-7 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E940270-100mg |
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid |
875781-62-7 | 100mg |
$ 210.00 | 2022-06-05 | ||
| Alichem | A029191427-1g |
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid |
875781-62-7 | 95% | 1g |
$537.32 | 2023-08-31 | |
| Alichem | A029191427-5g |
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic acid |
875781-62-7 | 95% | 5g |
$1581.03 | 2023-08-31 | |
| Apollo Scientific | OR71091-500mg |
5-(Ethoxycarbonyl)pyridine-3-boronic acid |
875781-62-7 | 97% | 500mg |
£298.00 | 2024-05-24 | |
| abcr | AB389927-250 mg |
5-(Ethoxycarbonyl)pyridine-3-boronic acid; . |
875781-62-7 | 250mg |
€171.30 | 2023-04-25 | ||
| abcr | AB389927-500 mg |
5-(Ethoxycarbonyl)pyridine-3-boronic acid; . |
875781-62-7 | 500MG |
€457.00 | 2023-01-15 | ||
| abcr | AB389927-1 g |
5-(Ethoxycarbonyl)pyridine-3-boronic acid; . |
875781-62-7 | 1g |
€351.60 | 2023-04-25 |
(5-(Ethoxycarbonyl)pyridin-3-yl)boronic Acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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